N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis and Structure Insights of Antibacterial Candidates
The first paper discusses the synthesis of two novel antibacterial compounds based on (E)-N′-[(heteroaryl)methylene]adamantane-1-carbohydrazides. These compounds were created through the condensation of adamantane-1-carbohydrazide with heterocyclic aldehydes. The chemical and structural properties were characterized using various spectroscopic methods and single crystal X-ray diffraction, complemented by density functional theory (DFT) calculations. The asymmetrical charge distribution in these molecules leads to antiparallel stacking in the crystalline state, with differences in lattice stability between the two compounds. They exhibit strong UV-Vis light absorption due to π → π* electronic transitions and show potent antibacterial activity with minimal inhibitory concentration (MIC) values around 0.5–2.0 µg/mL, as well as moderate antifungal activity against Candida albicans .
Microwave Assisted Synthesis and Antiviral Activity
The second paper presents a microwave-assisted synthesis method for N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives with an adamantyl moiety. The antiviral activity of these compounds was evaluated against influenza A and B viruses, showing a defined structure-activity relationship. The most potent compound, N-(2,8-dimethyl-3-oxo-1-thia-4-azaspiro[4.5]dec-4-yl)adamantane-1-carboxamide, demonstrated significant inhibitory effects, suggesting its mechanism as a fusion inhibitor for the influenza virus .
Carboxamides and Amines with Adamantane Fragments
In the third paper, new carboxamides with two and three adamantane fragments were synthesized from adamantanecarboxylic acid chlorides and adamantane-containing amines. These amides were reduced to amines and further converted into derivatives. The structures were confirmed by IR and 1H NMR spectroscopy. Some carboxamides were resistant to reduction, which was explored through semiempirical quantum-chemical calculations .
Synthesis and Antiarrhythmic Activity of Nitrobenzamides
The fourth paper describes the synthesis of a series of N-[2-(1-adamantylamino)-2-oxoethyl]-N-(ω-aminoalkyl)nitrobenzamides with antiarrhythmic activity. The structure-activity relationship of these compounds was investigated, leading to the identification of a potential lead drug for further pharmacological and toxicological studies .
properties
IUPAC Name |
N-[2-[2-(6-amino-5-nitropyrimidin-4-yl)hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N7O4/c18-14-13(24(27)28)15(21-8-20-14)23-22-12(25)7-19-16(26)17-4-9-1-10(5-17)3-11(2-9)6-17/h8-11H,1-7H2,(H,19,26)(H,22,25)(H3,18,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VMVAVAPSEWHLKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NCC(=O)NNC4=NC=NC(=C4[N+](=O)[O-])N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N7O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.